5-bromo-3,4-dihydro-2H-1,4-benzothiazine

• IUPAC Name: 5-bromo-3,4-dihydro-2H-1,4-benzothiazine
• InChI: InChI=1S/C8H8BrNS/c9-6-2-1-3-7-8(6)10-4-5-11-7/h1-3,10H,4-5H2
• InChI Key: GIUJURUFKDHCJG-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C(N1)C(=CC=C2)Br
• Molecular Formula: C8H8BrNS
• Molecular Weight: 230.13 g/mol
• CAS No.: 183604-73-1

Description

“5-bromo-3,4-dihydro-2H-1,4-benzothiazine” is a chemical compound with the molecular formula C8H8BrNS. It has a molecular weight of 230.13. The compound is stored at room temperature and is in liquid form.

Molecular Structure Analysis

The IUPAC name for this compound is also “this compound” and its InChI code is "1S/C8H8BrNS/c9-6-2-1-3-7-8(6)10-4-5-11-7/h1-3,10H,4-5H2". This code provides a unique identifier for the compound and can be used to generate its molecular structure.

Scientific Research Applications

Synthesis of Conaquinone B Skeleton

A study by Tapia et al. (2007) detailed a convenient preparation method for 7-bromo-2H-1,4-benzothiazine-3,5,8(4H)-trione, synthesized through a reaction involving 5-bromo-2-nitro-1,4-benzoquinone. This compound was further utilized in the synthesis of the conaquinone B skeleton via a Diels-Alder reaction, showcasing its utility in complex organic syntheses (Tapia, Villalobos, & Salas, 2007).

Creation of Novel Heterocycles

Research by Blitzke et al. (1997) explored syntheses based on 2-oxoglutaric acid, leading to the formation of novel 2H-1,4-benzothiazines. This work highlights the versatility of 5-bromo-3,4-dihydro-2H-1,4-benzothiazine in generating diverse heterocyclic compounds, which could have implications for drug design and development (Blitzke, Sicker, & Wilde, 1997).

Investigation of Organic Sulfur Compounds

Coutts et al. (1970) conducted a study on the reactions of benzothiazine hydroxamic acids, providing insights into the chemical behavior of benzothiazines under various conditions. Their work contributes to a deeper understanding of the reactivity and potential applications of benzothiazines in organic synthesis (Coutts, Matthias, Mah, & Pound, 1970).

Antimicrobial Activity Studies

A study by Bhagat, Deshmukh, & Kuberkar (2012) focused on the synthesis and antimicrobial activity of 3-substituted 5-bromo-7-methyl-1,2,4-triazolo-[3,4-b]-benzothiazoles. This research demonstrates the potential of derivatives of this compound in contributing to the development of new antimicrobial agents (Bhagat, Deshmukh, & Kuberkar, 2012).

Catalytic Applications

Research by Khazaei, Abbasi, & Moosavi‐Zare (2016) introduced a novel catalytic application of a benzothiazine derivative for synthesizing 9-aryl-1,8-dioxo-octahydroxanthenes. This study showcases the utility of benzothiazine derivatives as catalysts in organic synthesis, broadening the scope of their applications in chemical research (Khazaei, Abbasi, & Moosavi‐Zare, 2016).

Safety and Hazards

The compound is labeled with the signal word “Danger” and is associated with the following hazard statements: H302, H312, H315, H318, H332, H335. These codes indicate that the compound may be harmful if swallowed or in contact with skin, may cause skin and eye irritation, and may cause respiratory irritation.